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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B15559168

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Cyanamide-15N2. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance. Cyanamide-15N2, while chemically identical in reactivity to its
unlabeled counterpart, requires handling as a hazardous substance. The primary concern for
disposal is the chemical toxicity of the cyanamide molecule.

Hazard and Safety Information

Cyanamide-15N2 is a hazardous chemical with multiple routes of exposure and potential

health effects. All handling and disposal procedures must be conducted in a well-ventilated
chemical fume hood.[1]
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Hazard Classification

Description

Acute Toxicity (Oral)

Toxic if swallowed.[2][3][4]

Acute Toxicity (Dermal)

Harmful or toxic in contact with skin.[2][3][4]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[2]

[31141(5]

Sensitization

May cause an allergic skin reaction.[2][3][4]

Carcinogenicity

Suspected of causing cancer.[3][4][5]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[2][3][4][5]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[2][4][5]

Aquatic Hazard

Harmful to aquatic life with long-lasting effects.

[21(31[4]

Personal Protective Equipment (PPE)

When handling Cyanamide-15N2, including its waste, the following personal protective

equipment is mandatory:

o Gloves: Wear appropriate chemical-resistant gloves.

» Clothing: Use protective clothing to prevent skin exposure.[5]

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

o Respiratory Protection: If not handled in a fume hood or if dust/vapors are present, use a

NIOSH/MSHA approved respirator.[5]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Cyanamide-15N2

waste. This procedure is designed to mitigate the risks associated with its hazardous

properties, particularly the potential for releasing highly toxic hydrogen cyanide gas.
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e Segregation of Waste:

o All waste materials contaminated with Cyanamide-15N2, including unused product, empty
containers, and contaminated labware (e.g., pipette tips, vials), must be collected in a
designated hazardous waste container.

o Crucially, do not mix Cyanamide-15N2 waste with acidic waste.[1][6] Contact with acids
will liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[1][6]

» Waste Container Selection and Labeling:

o Use a clearly labeled, leak-proof, and chemically compatible container for waste collection.
Polypropylene containers are a suitable option.[1] Avoid metal containers.[1]

o The container must be labeled with the following information:
» "Hazardous Waste"[1]
» "Cyanamide-15N2"
= Aclear warning: "Do Not Mix with Acids - Liberates Toxic Cyanide Gas"[1]
+ Waste Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials, particularly acids and strong oxidizing agents.[1]

[5]
o Storage should be in a cool, dry place, and the container should be kept tightly closed.[5]

o Disposal Arrangement:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed professional waste disposal service.[7]

o Inform the disposal service of the contents of the container, specifically that it contains a
cyanide compound.
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e Spill and Emergency Procedures:
o In case of a spill, evacuate the area immediately.[1]
o If safe to do so, prevent further leakage or spillage.[7]
o Wear appropriate PPE and avoid breathing vapors, mist, or gas.[7]

o For small spills, sweep up the solid material, avoiding dust formation, and place it in the
designated hazardous waste container for disposal.[4]

o Do not flush spills into the sewer system.[4]
o Secure the area and post "Do Not Enter" signs on laboratory doors.[1]

o Report the spill to your institution's EHS office.

Disposal Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Sodium_Hydrogen_Cyanamide_A_Guide_for_Laboratory_Professionals.pdf
https://isotope.com/product/attachment/NLM-111-1/SDS%20-%20NLM-111.pdf
https://isotope.com/product/attachment/NLM-111-1/SDS%20-%20NLM-111.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03744~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2014:41:05~~Cyanamide~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03744~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2014:41:05~~Cyanamide~~
https://www.benchchem.com/pdf/Proper_Disposal_of_Sodium_Hydrogen_Cyanamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe collection, storage, and disposal of Cyanamide-15N2 waste.
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Note on Isotopic Labeling: Cyanamide-15N2 contains a stable isotope of nitrogen (*>N), which
is not radioactive. Therefore, the disposal procedures are dictated by the chemical hazards of
the cyanamide molecule itself, not by radiological concerns. Always consult and adhere to your
institution's specific protocols for the disposal of isotopically labeled compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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